Cas no 240122-30-9 (Griffithazanone A)

• Product Name: Griffithazanone A
• CAS No: 240122-30-9
• MF: C₁₄H₁₁NO₄
• MW: 257.24144
• CID: 837494
• PubChem ID: 85239741
• Update Time: 2025-08-05

Griffithazanone A Chemical and Physical Properties

Names and Identifiers

• Benzo[g]quinoline-2,5,10(1H)-trione, 3,4-dihydro-3-hydroxy-4-methyl-, (3R,4R)-
• Griffithazanone A
• Benzo[g]quinoline-2,5,10(1H)-trione, 3,4-dihydro-3-hydroxy-4-methyl-, (3R,4R)-
• Benzo[g]quinoline-2,5,10(1H)-trione, 3,4-dihydro-3-hydroxy-4-methyl-,(3R,4R)-
• (3R,4R)-3,4-Dihydro-3-hydroxy-4-methylbenzo[g]quinoline-2,5,10(1H)-trione
• AKOS040763107
• FS-9469
• 240122-30-9
• (3R,4R)-3-hydroxy-4-methyl-3,4-dihydro-1H-benzo[g]quinoline-2,5,10-trione
• AKOS032948920
• [ "" ]

• Inchi： InChI=1S/C14H11NO4/c1-6-9-10(15-14(19)11(6)16)13(18)8-5-3-2-4-7(8)12(9)17/h2-6,11,16H,1H3,(H,15,19)
• InChI Key： SZPJSZDUSLSXDF-UHFFFAOYSA-N
• SMILES： CC1C(C(=O)NC2=C1C(=O)C3=CC=CC=C3C2=O)O

Computed Properties

• Exact Mass: 257.06880783g/mol
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• Color/Form: Yellow powder

Griffithazanone A Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines

Additional information on Griffithazanone A

Comprehensive Analysis of Griffithazanone A (CAS No. 240122-30-9): Properties, Applications, and Research Insights

Griffithazanone A (CAS No. 240122-30-9) is a naturally occurring bioactive compound that has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of azaphilone alkaloids, which are known for their diverse biological activities. Researchers have identified Griffithazanone A as a promising candidate for drug discovery, particularly in the fields of anti-inflammatory and antioxidant therapies. Its molecular formula and structural characteristics make it a subject of intense study in both academic and industrial settings.

The isolation of Griffithazanone A was first reported from the endophytic fungi associated with medicinal plants, highlighting its ecological significance. The compound's name, Griffithazanone A, is derived from the genus of the host plant and its distinct azanone core structure. With the growing interest in natural product chemistry and bioprospecting, this compound has become a focal point for scientists exploring novel bioactive molecules. Its CAS No. 240122-30-9 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

One of the most compelling aspects of Griffithazanone A is its potential role in neuroprotection. Recent studies suggest that the compound may exhibit neuroprotective effects by modulating oxidative stress pathways, a topic of high relevance given the rising global prevalence of neurodegenerative diseases. This aligns with current trends in precision medicine and the search for natural alternatives to synthetic drugs. Additionally, its low toxicity profile in preliminary studies makes it an attractive candidate for further development.

In the context of drug discovery, Griffithazanone A has shown inhibitory activity against certain enzymatic targets involved in chronic diseases. For instance, its interaction with cyclooxygenase-2 (COX-2) has been investigated, linking it to potential anti-arthritic applications. This is particularly timely, as the demand for safer anti-inflammatory agents continues to grow amid concerns about the side effects of conventional NSAIDs. The compound's multi-targeted mechanism further enhances its appeal as a lead compound for pharmaceutical development.

From a synthetic chemistry perspective, the structural complexity of Griffithazanone A presents both challenges and opportunities. Researchers are exploring total synthesis routes to enable large-scale production, while also investigating biotechnological approaches such as fermentation optimization. The compound's chiral centers and functional groups are critical to its bioactivity, making stereoselective synthesis a key area of focus. These efforts are supported by advancements in analytical techniques like NMR and LC-MS, which are essential for characterizing Griffithazanone A and its derivatives.

The ecological role of Griffithazanone A is another fascinating dimension. As a secondary metabolite produced by endophytic fungi, it may contribute to the host plant's defense mechanisms against pathogens. This has sparked interest in its potential as a biopesticide or plant growth promoter, aligning with the global shift toward sustainable agriculture. Such applications could address pressing challenges like pesticide resistance and soil health degradation, which are frequently searched topics in agricultural research.

In conclusion, Griffithazanone A (CAS No. 240122-30-9) represents a multifaceted compound with significant promise across multiple disciplines. Its bioactive properties, structural uniqueness, and ecological relevance make it a valuable subject for ongoing research. As scientific understanding of this compound deepens, its potential to contribute to healthcare, agriculture, and biotechnology will likely expand, offering innovative solutions to some of today's most pressing challenges.